Cas no 157415-07-1 (Methyl 2-bromo-2-fluoropropanoate)

Methyl 2-bromo-2-fluoropropanoate (CAS: [insert CAS if available]) is a fluorinated and brominated ester with applications in organic synthesis and pharmaceutical intermediates. Its key structural features—the bromo and fluoro substituents at the α-position—make it a versatile building block for introducing halogenated motifs into target molecules. The ester functionality enhances reactivity in nucleophilic substitution or coupling reactions, while the fluorine atom can influence electronic and steric properties. This compound is particularly useful in the synthesis of fluorinated analogs for drug discovery or agrochemical research. It is typically handled under inert conditions due to its sensitivity to moisture and potential lability. Storage at low temperatures is recommended to maintain stability.
Methyl 2-bromo-2-fluoropropanoate structure
157415-07-1 structure
Product name:Methyl 2-bromo-2-fluoropropanoate
CAS No:157415-07-1
MF:C4H6BrFO2
MW:184.991644382477
CID:1032213
PubChem ID:11446754

Methyl 2-bromo-2-fluoropropanoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 2-bromo-2-fluoropropanoate
    • Methyl 2-bromo-2-fluoropropionate
    • 2-Bromo-2-fluoropropanoic acid methyl ester
    • METHYL2-BROMO-2-FLUOROPROPANOATE
    • DTXSID70466098
    • CS-0447443
    • 157415-07-1
    • Propanoic acid, 2-bromo-2-fluoro-, methyl ester
    • DB-334774
    • AKOS016011989
    • SCHEMBL98576
    • Inchi: InChI=1S/C4H6BrFO2/c1-4(5,6)3(7)8-2/h1-2H3
    • InChI Key: IKRDKJVRFGHKNK-UHFFFAOYSA-N
    • SMILES: CC(C(=O)OC)(Br)F

Computed Properties

  • Exact Mass: 183.95352g/mol
  • Monoisotopic Mass: 183.95352g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 2
  • Complexity: 106
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • Density: 1.584±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 129.5±20.0 ºC (760 Torr),
  • Flash Point: 32.1±21.8 ºC,
  • Solubility: Slightly soluble (14 g/l) (25 º C),

Methyl 2-bromo-2-fluoropropanoate Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
TRC
M220613-500mg
Methyl 2-Bromo-2-fluoropropanoate
157415-07-1
500mg
$701.00 2023-05-18
TRC
M220613-250mg
Methyl 2-Bromo-2-fluoropropanoate
157415-07-1
250mg
$379.00 2023-05-18
Apollo Scientific
PC49318-25g
Methyl 2-bromo-2-fluoropropanoate
157415-07-1 99%
25g
£726.00 2025-02-21
TRC
M220613-100mg
Methyl 2-Bromo-2-fluoropropanoate
157415-07-1
100mg
$190.00 2023-05-18
Apollo Scientific
PC49318-5g
Methyl 2-bromo-2-fluoropropanoate
157415-07-1 99%
5g
£264.00 2025-02-21
Apollo Scientific
PC49318-1g
Methyl 2-bromo-2-fluoropropanoate
157415-07-1 99%
1g
£104.00 2025-02-21

Additional information on Methyl 2-bromo-2-fluoropropanoate

Methyl 2-Bromo-2-Fluoropropanoate: A Comprehensive Overview

Methyl 2-bromo-2-fluoropropanoate, also known by its CAS number 157415-07-1, is a chemical compound that has garnered significant attention in the fields of organic chemistry and material science. This compound is a derivative of propanoic acid, with a methyl ester group and two halogen substituents: bromine and fluorine. The presence of these halogens imparts unique chemical properties, making it a valuable intermediate in various synthetic processes.

Recent studies have highlighted the potential of methyl 2-bromo-2-fluoropropanoate in the development of advanced materials. Researchers have explored its role as a precursor in the synthesis of fluoropolymers, which are widely used in industries such as aerospace, electronics, and biomedical engineering due to their exceptional thermal stability and chemical resistance. The compound's ability to undergo nucleophilic substitution reactions has been particularly advantageous in these applications.

In addition to its industrial applications, methyl 2-bromo-2-fluoropropanoate has shown promise in pharmaceutical research. Its structure allows for the creation of bioactive molecules with specific pharmacokinetic properties. For instance, studies have demonstrated that derivatives of this compound can act as inhibitors of certain enzymes involved in metabolic disorders, opening new avenues for drug development.

The synthesis of methyl 2-bromo-2-fluoropropanoate typically involves multi-step reactions, often starting from propionic acid derivatives. The introduction of bromine and fluorine substituents is achieved through halogenation techniques that require precise control over reaction conditions to ensure high yields and product purity. Recent advancements in catalytic methods have improved the efficiency of these reactions, making the compound more accessible for large-scale production.

From an environmental perspective, the handling and disposal of methyl 2-bromo-2-fluoropropanoate must adhere to strict safety protocols. While it is not classified as a hazardous material under most regulations, its chemical reactivity necessitates careful storage and usage practices. Researchers have also investigated its biodegradation pathways, aiming to develop sustainable methods for waste management associated with its production and application.

In conclusion, methyl 2-bromo-2-fluoropropanoate is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties, derived from the combination of bromine and fluorine substituents, continue to drive innovative research and development efforts. As scientific understanding of this compound deepens, it is expected to play an increasingly important role in advancing both industrial and medical technologies.

Recommend Articles

Recommended suppliers
Hebei Ganmiao New material Technology Co., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Ganmiao New material Technology Co., LTD
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Hubei Tianan Hongtai Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hubei Tianan Hongtai Biotechnology Co.,Ltd
atkchemica
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
atkchemica